3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide

• IUPAC Name: 3-[1-(1-benzofuran-2-ylmethyl)piperidin-4-yl]-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C24H28N2O3/c1-28-21-7-4-6-20(16-21)25-24(27)10-9-18-11-13-26(14-12-18)17-22-15-19-5-2-3-8-23(19)29-22/h2-8,15-16,18H,9-14,17H2,1H3,(H,25,27)
• InChI Key: WZTYONXWRUWXLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CCC2CCN(CC2)CC3=CC4=CC=CC=C4O3
• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol

Description

3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide, also known as BPAP, is a synthetic compound that has been studied for its potential therapeutic effects on various neurological disorders. It was first synthesized in the late 1990s and has since been the subject of extensive research due to its unique chemical structure and potential therapeutic benefits.

Mechanism of Action

3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide works by binding to and activating specific receptors in the brain, including the dopamine D1 receptor, the norepinephrine alpha-1 receptor, and the serotonin 5-HT2A receptor. By activating these receptors, 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide increases the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to improved cognitive function, mood, and motor function.
Biochemical and Physiological Effects:
3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide has been shown to have a number of biochemical and physiological effects on the brain and body. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to improved cognitive function, mood, and motor function. It has also been shown to increase the expression of certain genes in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide is its unique mechanism of action, which may make it a promising therapeutic agent for various neurological disorders. However, there are also several limitations to using 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide in lab experiments, including its complex synthesis method and the potential for off-target effects on other neurotransmitter systems.

Future Directions

There are several future directions for research on 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide, including further studies on its mechanism of action, its potential therapeutic effects on various neurological disorders, and the development of more efficient synthesis methods. Additionally, there is a need for further studies on the safety and efficacy of 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide in humans, as well as studies on its potential for abuse and addiction.

Synthesis Methods

3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact synthesis method is complex and beyond the scope of this paper, but it involves the use of several chemical reagents, including piperidine, benzofuran, and 3-methoxyphenylpropanoic acid. The resulting compound is purified through a series of chromatography and recrystallization steps.

Scientific Research Applications

3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-(3-methoxyphenyl)propanamide has been studied extensively for its potential therapeutic effects on various neurological disorders, including Parkinson's disease, depression, and attention deficit hyperactivity disorder (ADHD). It has been shown to have a unique mechanism of action that involves the activation of specific neurotransmitter systems in the brain, including dopamine, norepinephrine, and serotonin.